Cas no 921091-23-8 (ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 921091-23-8
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5976909
• PubChem ID: 4380208
• Update Time: 2025-07-23

ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• ethyl 6-acetyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-4,5,6,7-tetrahydro-2-[(2-phenylacetyl)amino]-, ethyl ester
• F1298-0812
• ethyl 6-acetyl-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• CHEMBL1923063
• 921091-23-8
• AKOS024604641

• Inchi： 1S/C20H22N2O4S/c1-3-26-20(25)18-15-9-10-22(13(2)23)12-16(15)27-19(18)21-17(24)11-14-7-5-4-6-8-14/h4-8H,3,9-12H2,1-2H3,(H,21,24)
• InChI Key： UZIDRLJEYSRQRB-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OCC)=O)=C(NC(CC3=CC=CC=C3)=O)SC1=2

Computed Properties

• Exact Mass: 386.13002836g/mol
• Monoisotopic Mass: 386.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 672.9±55.0 °C(Predicted)
• pka: 13.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Chemical Profile of Ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 921091-23-8)

Ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 921091-23-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the heterocyclic class of molecules, incorporating both thienopyridine and acetylamide functional groups, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of this compound consists of a fused thienopyridine core, which is a hybrid system combining a thiophene ring with a pyridine ring. This particular arrangement is often associated with enhanced binding affinity to biological targets, making it a valuable scaffold for drug discovery. The presence of an acetyl group at the 6-position and an amide moiety at the 2-position further modulates the pharmacophoric properties of the molecule. These functional groups not only contribute to the compound's solubility and metabolic stability but also play a crucial role in its interactions with biological receptors.

One of the most compelling aspects of Ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is its potential as a precursor in the synthesis of more complex pharmacological agents. Researchers have been exploring its utility in generating derivatives with improved pharmacokinetic profiles and enhanced target specificity. The amide group, in particular, has been shown to be a versatile handle for further chemical modifications, allowing for the introduction of additional functional groups that can fine-tune biological activity.

In recent years, there has been growing interest in thienopyridine derivatives due to their reported efficacy in various therapeutic areas. Studies have suggested that these compounds exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The acetylamide moiety in Ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is particularly noteworthy, as it has been implicated in modulating the activity of certain proteases and kinases that are aberrantly expressed in disease states.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of Ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate with biological targets. These studies have provided insights into how different functional groups within the molecule contribute to its binding affinity and selectivity. For instance, computational analysis has revealed that the phenylacetamide group interacts favorably with hydrophobic pockets on the target protein surface while simultaneously forming hydrogen bonds with polar residues.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes associated with inflammatory pathways without significant off-target effects. This selectivity is crucial for developing drugs with improved safety profiles and reduced side effects. Additionally, preliminary in vivo studies have shown that derivatives of this compound exhibit favorable pharmacokinetic properties when administered orally or intravenously.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how Ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate might interact with various biological targets based on known structures of these targets. These simulations have helped guide experimental efforts by identifying potential binding sites and optimizing molecular structures for better efficacy. Such integrative approaches combining experimental data with computational predictions are becoming increasingly essential in modern drug development pipelines.

The future prospects for this compound are exciting and multifaceted. Ongoing research aims to explore its potential applications in treating chronic diseases by developing novel derivatives with enhanced bioavailability and targeted action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors by leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms.

In conclusion,Ethyl 6-acetyl-2-(2-phenylacetamido)-4H,5H..., characterized by its CAS number921091..., represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one,Ethyl 6-acetyl... is poised to play an important role in addressing unmet medical needs through innovative drug development strategies.